Cas no 74738-24-2 (Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]-)

Urea, N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]-, is a substituted urea derivative characterized by its unique structural features, including a 2,6-dimethylphenyl group and an isopropylamino-propyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate in the development of biologically active molecules. Its well-defined molecular structure allows for precise modifications, making it valuable for studying structure-activity relationships. The presence of both aromatic and aliphatic substituents enhances its versatility in chemical reactions, particularly in the formation of hydrogen-bonded complexes. Careful handling is advised due to its reactive functional groups.
Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]- structure
74738-24-2 structure
Product Name:Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]-
CAS No:74738-24-2
MF:C15H25N3O
MW:263.37850356102
CID:569636
PubChem ID:53084
Update Time:2025-05-30

Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]-
    • 1-(2,6-dimethylphenyl)-3-[3-(propan-2-ylamino)propyl]urea
    • 1-(2,6-Dimethylphenyl)-3-[3-(isopropylamino)propyl]urea
    • Vanorm
    • RECAINAM [INN]
    • CHEMBL551786
    • 1-(3-(ISOPROPYLAMINO)PROPYL)-3-(2,6-XYLYL)UREA
    • 1-(2,6-dimethylphenyl)-3-{3-[(propan-2-yl)amino]propyl}urea
    • Recainam
    • Wy-42362
    • Wy-42,362
    • Q27263709
    • Wy 42362
    • TS-09620
    • DTXSID50868319
    • Recainam [INN:BAN]
    • 74738-24-2
    • Recainamum
    • 646KRE84ZG
    • N-(2,6-Dimethylphenyl)-N'-(3-((1-methylethyl)amino)propyl)urea
    • RECAINAM [MART.]
    • N-(2,6-dimethylphenyl)-N'-(3-(1-methylethylamino)propyl)urea
    • Recainamum [Latin]
    • UNII-646KRE84ZG
    • Urea, N-(2,6-dimethylphenyl)-N'-(3-((1-methylethyl)amino)propyl)-
    • SCHEMBL636093
    • Inchi: 1S/C15H25N3O/c1-11(2)16-9-6-10-17-15(19)18-14-12(3)7-5-8-13(14)4/h5,7-8,11,16H,6,9-10H2,1-4H3,(H2,17,18,19)
    • InChI Key: WHJSFPCTWYLZRC-UHFFFAOYSA-N
    • SMILES: O=C(NC1C(C)=CC=CC=1C)NCCCNC(C)C

Computed Properties

  • Exact Mass: 263.199762429g/mol
  • Monoisotopic Mass: 263.199762429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 53.2Ų

Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]- Pricemore >>

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Additional information on Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]-

Research Brief on Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]- (CAS: 74738-24-2): Recent Advances and Applications

Urea derivatives have long been recognized for their significant roles in medicinal chemistry, particularly in the development of therapeutic agents targeting various diseases. Among these, the compound Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]- (CAS: 74738-24-2) has garnered attention due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural flexibility of 74738-24-2 allows for modifications that enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this urea compound exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study reported IC50 values in the nanomolar range, suggesting high efficacy.

In addition to its anticancer properties, 74738-24-2 has been investigated for its potential in neurodegenerative disease research. A preclinical study conducted by researchers at the University of Cambridge explored the compound's ability to modulate tau protein aggregation, a hallmark of Alzheimer's disease. The results, published in ACS Chemical Neuroscience, indicated that the urea derivative could reduce tau fibril formation by up to 60% in vitro, offering a promising avenue for further development.

The synthesis of 74738-24-2 has also seen advancements, with recent protocols emphasizing greener chemistry approaches. A 2022 paper in Organic Process Research & Development detailed a solvent-free mechanochemical synthesis route, which not only improved yield (up to 85%) but also reduced environmental impact. This method aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. A 2023 review in Expert Opinion on Drug Discovery noted that while 74738-24-2 exhibits favorable in vitro activity, its in vivo performance is limited by rapid clearance. Researchers are now focusing on prodrug strategies and formulation technologies to address these issues.

In conclusion, Urea,N-(2,6-dimethylphenyl)-N'-[3-[(1-methylethyl)amino]propyl]- (CAS: 74738-24-2) represents a versatile scaffold with significant potential in drug discovery. Its applications span oncology and neurodegenerative diseases, supported by robust synthetic methodologies. Future research should prioritize overcoming pharmacokinetic hurdles to unlock its full therapeutic value. This brief underscores the importance of continued investment in urea-based chemistry to address unmet medical needs.

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